N-(3-chloro-4-nitrophenyl)methanesulfonamide

• CAS No.: 57165-02-3
• Molecular Formula: C7H7ClN2O4S
• Molecular Weight: 250.66 g/mol
• IUPAC Name: N-(3-chloro-4-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C7H7ClN2O4S/c1-15(13,14)9-5-2-3-7(10(11)12)6(8)4-5/h2-4,9H,1H3
• InChI Key: TUEDHKQKVQKEQH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])Cl

Description

N-(3-chloro-4-nitrophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H7ClN2O4S and its molecular weight is 250.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3-chloro-4-nitroaniline (4.85 g, 28.1 mmol), methanesulfonyl chloride (3.29 mL, 42.2 mmol) and pyridine (6.82 mL, 84 mmol) in THF (100 mL) was stirred for 24 h. Poured in 1M HCl (500 mL). The resulting precipitate was filtered and air-dried to provide the title compound as a solid (7.03 g, 100%).

Synthesis routes and methods II

Procedure details